Cas no 2137515-60-5 (2(1H)-Pyrazinone, 5-(4-bromo-5-methyl-2-thienyl)-)

• Product Name: 2(1H)-Pyrazinone, 5-(4-bromo-5-methyl-2-thienyl)-
• CAS No: 2137515-60-5
• MF: C₉H₇BrN₂OS
• MW: 271.133679628372
• CID: 5276512
• Update Time: 2025-10-28

2(1H)-Pyrazinone, 5-(4-bromo-5-methyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 5-(4-bromo-5-methyl-2-thienyl)-

• Inchi： 1S/C9H7BrN2OS/c1-5-6(10)2-8(14-5)7-3-12-9(13)4-11-7/h2-4H,1H3,(H,12,13)
• InChI Key： ADSHRBPEKXYUBX-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C2SC(C)=C(Br)C=2)N=C1

Additional information on 2(1H)-Pyrazinone, 5-(4-bromo-5-methyl-2-thienyl)-

2(1H)-Pyrazinone, 5-(4-bromo-5-methyl-2-thienyl)- (CAS No. 2137515-60-5)

The compound 2(1H)-Pyrazinone, 5-(4-bromo-5-methyl-2-thienyl)- (CAS No. 2137515-60-5) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrazinone ring with a substituted thienyl group. The presence of the bromine atom and methyl group further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of pyrazinone derivatives in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The 4-bromo-5-methyl-2-thienyl substituent in this compound plays a crucial role in modulating its pharmacokinetic properties, making it a promising candidate for therapeutic applications. Researchers have also explored the use of this compound in the synthesis of advanced materials, such as organic semiconductors and sensors, due to its electronic properties.

The synthesis of 2(1H)-Pyrazinone, 5-(4-bromo-5-methyl-2-thienyl)- involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while reducing environmental impact. Novel synthetic strategies, such as microwave-assisted synthesis and catalytic methods, have shown great promise in achieving these goals.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory pathways. For instance, studies have shown that pyrazinone derivatives can effectively inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This makes them strong candidates for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Moreover, the 4-bromo-5-methyl-2-thienyl group contributes significantly to the compound's stability and solubility profiles. These properties are critical for its application in drug delivery systems and formulations. Recent advancements in nanotechnology have enabled researchers to encapsulate this compound within lipid nanoparticles, enhancing its bioavailability and targeting capabilities.

From an environmental perspective, the production and handling of 2(1H)-Pyrazinone, 5-(4-bromo-5-methyl-2-thienyl)- must adhere to strict safety protocols to minimize ecological impact. Researchers are actively exploring green chemistry approaches to synthesize this compound using renewable feedstocks and energy-efficient methods. These efforts align with global sustainability goals while maintaining high standards of product quality.

In conclusion, 2(1H)-Pyrazinone, 5-(4-bromo-5-methyl-2-thienyl)- (CAS No. 2137515-60-5) represents a cutting-edge compound with vast potential across multiple industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern scientific research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to the advancement of science and technology.